Cas no 2229145-85-9 (4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229145-85-9
• MF: C₁₀H₁₈FNO₂
• MW: 203.253826618195
• CID: 5866107
• PubChem ID: 165758515
• Update Time: 2025-10-31

4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1767082
• 2229145-85-9

• Inchi： 1S/C10H18FNO2/c1-9(2,11)10(8(13)14)5-3-7(12)4-6-10/h7H,3-6,12H2,1-2H3,(H,13,14)
• InChI Key： OYTQWALZDSESQZ-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 203.13215698g/mol
• Monoisotopic Mass: 203.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229145-85-9)

4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid, with the CAS number 2229145-85-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an amino group, and a fluorinated side chain. These properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid is defined by its cyclohexane core, which provides a rigid and stable framework. The presence of the amino group imparts basic properties to the molecule, while the fluorinated side chain introduces unique electronic and steric effects. These features collectively influence the compound's physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential pharmaceutical applications.

Recent studies have highlighted the potential of 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in metabolic pathways. This activity suggests that it could be developed into a therapeutic agent for metabolic disorders or other related conditions.

In addition to its enzymatic activity, 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are important targets for drug discovery. Studies have demonstrated that this compound can selectively modulate certain GPCRs, which could have implications for treating diseases such as cardiovascular disorders and neurological conditions.

The synthesis of 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid has been optimized through various synthetic routes. One common approach involves the reaction of 4-amino-cyclohexanecarboxylic acid with 2-fluoropropane in the presence of a suitable catalyst. This method has been refined to achieve high yields and purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its potential commercialization and clinical development.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid. Preliminary studies have shown promising results in preclinical models, demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that this compound has the potential to progress to human trials in the near future.

The potential applications of 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid extend beyond traditional pharmaceuticals. It has also been explored as a building block for more complex molecules in combinatorial chemistry and materials science. The unique combination of functional groups in this compound makes it a versatile starting material for synthesizing derivatives with tailored properties.

In conclusion, 4-amino-1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229145-85-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development and clinical evaluation. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.